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Compound of Interest

Compound Name:
2-Bromo-5-fluorophenylboronic

acid

Cat. No.: B1285391 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
2-Bromo-5-fluorophenylboronic acid is a key synthetic building block, particularly valuable in

the fields of medicinal chemistry and materials science. Its utility primarily stems from its role as

a versatile coupling partner in palladium-catalyzed cross-coupling reactions, most notably the

Suzuki-Miyaura reaction. This reaction allows for the formation of carbon-carbon bonds,

enabling the construction of complex molecular architectures, such as biaryls, which are

prevalent in many pharmaceutical compounds and organic electronic materials. The presence

of both a bromine and a fluorine atom on the phenyl ring offers distinct advantages, including

modulating the electronic properties of the target molecule and providing sites for further

functionalization.

Core Properties
The fundamental properties of 2-Bromo-5-fluorophenylboronic acid are summarized in the

table below. These data are essential for stoichiometric calculations in reaction planning and for

the correct identification of the compound.
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Property Value

Molecular Formula C₆H₅BBrFO₂

Molecular Weight 218.82 g/mol [1][2][3][4]

CAS Number 959996-48-6[1][2][5]

Physical Form Solid[1]

Key Synthetic Application: The Suzuki-Miyaura
Coupling Reaction
A primary application of 2-Bromo-5-fluorophenylboronic acid is in the Suzuki-Miyaura cross-

coupling reaction. This reaction facilitates the formation of a C-C bond between the boronic

acid and an aryl or vinyl halide/triflate.

Experimental Workflow: Suzuki-Miyaura Coupling
The following diagram illustrates a typical experimental workflow for a Suzuki-Miyaura coupling

reaction utilizing a substituted phenylboronic acid like 2-Bromo-5-fluorophenylboronic acid.

Reaction Setup

Reaction Execution Workup & Isolation Purification
Combine Reactants:

- Aryl Halide
- 2-Bromo-5-fluorophenylboronic acid

- Base (e.g., K₂CO₃)
- Solvent (e.g., Toluene/Water)

Add Palladium Catalyst
(e.g., Pd(PPh₃)₄)

Degas Mixture
(e.g., with Argon)

Heat and Stir
(e.g., 85-100°C)

Monitor Progress
(TLC or GC-MS) Cool to Room Temp. Liquid-Liquid Extraction Dry Organic Layer

(e.g., Na₂SO₄) Concentrate in vacuo Column Chromatography
or Recrystallization

Product Analysis
(NMR, MS)

Click to download full resolution via product page

A typical workflow for a Suzuki-Miyaura cross-coupling reaction.

Detailed Experimental Protocol
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The following is a representative protocol for the Suzuki-Miyaura coupling of 2-Bromo-5-
fluorophenylboronic acid with a generic aryl halide.

Materials:

Aryl halide (1.0 mmol, 1.0 equiv)

2-Bromo-5-fluorophenylboronic acid (1.2 mmol, 1.2 equiv)

Palladium catalyst, e.g., Tetrakis(triphenylphosphine)palladium(0) [Pd(PPh₃)₄] (0.03 mmol, 3

mol%)

Base, e.g., Potassium Carbonate (K₂CO₃) or Sodium Carbonate (Na₂CO₃) (2.0 mmol, 2.0

equiv)[5]

Solvent system, e.g., a mixture of Toluene, Ethanol, and Water or Dioxane/Water[4][5]

Anhydrous Sodium Sulfate (Na₂SO₄) or Magnesium Sulfate (MgSO₄)

Solvents for extraction (e.g., Ethyl Acetate) and chromatography (e.g., Hexanes/Ethyl

Acetate mixture)

Procedure:

Reaction Setup: In a round-bottom flask equipped with a magnetic stir bar and a reflux

condenser, combine the aryl halide (1.0 equiv), 2-Bromo-5-fluorophenylboronic acid (1.2

equiv), and the base (2.0 equiv).[5]

The flask is sealed with a septum, and the atmosphere is replaced with an inert gas (e.g.,

Argon or Nitrogen) by evacuating and backfilling the flask three times.

Add the degassed solvent system via syringe.[5]

Add the palladium catalyst to the stirring mixture.[5]

Reaction Execution: The reaction mixture is heated to reflux (typically 85-100°C) and stirred

vigorously.[4]
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The progress of the reaction is monitored by an appropriate technique, such as Thin-Layer

Chromatography (TLC) or Gas Chromatography-Mass Spectrometry (GC-MS).

Workup: Once the reaction is complete, the mixture is cooled to room temperature.[5]

Water is added to the mixture, and the product is extracted into an organic solvent like ethyl

acetate.[4][5]

The combined organic layers are washed with brine, dried over anhydrous sodium sulfate,

filtered, and the solvent is removed under reduced pressure.[5]

Purification: The crude product is then purified by flash column chromatography on silica gel

or by recrystallization to yield the desired biaryl product.[5]

Safety Information
2-Bromo-5-fluorophenylboronic acid is a chemical that should be handled with appropriate

safety precautions in a laboratory setting. It is classified as an irritant.[1]

Hazard Statements: May be harmful if swallowed (Acute Toxicity, Oral) and causes eye

irritation.[1]

Precautionary Statements: Wear protective gloves, eye protection, and face protection. In

case of contact with eyes, rinse cautiously with water for several minutes.[1]

Storage: Store in a cool place, typically at -20°C, under an inert atmosphere.[3][5]

Researchers should always consult the full Safety Data Sheet (SDS) before handling this

compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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